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Compound of Interest

Compound Name: 1-Bromo-1-pentene

Cat. No.: B8396958 Get Quote

Anti-Markovnikov Hydrobromination of 1-
Pentyne
A common and direct method for the synthesis of 1-bromo-1-pentene is the anti-Markovnikov

addition of hydrogen bromide (HBr) to 1-pentyne. This reaction proceeds via a free-radical

chain mechanism, typically initiated by peroxides or UV light.[1][2] The regioselectivity is

governed by the formation of the more stable vinyl radical intermediate.[3]

Reaction Mechanism
The reaction is initiated by the homolytic cleavage of a peroxide initiator (e.g., benzoyl peroxide

or AIBN) to form radicals. These radicals then abstract a hydrogen atom from HBr to generate

a bromine radical. The bromine radical adds to the terminal carbon of 1-pentyne, forming the

more stable secondary vinyl radical. This radical then abstracts a hydrogen atom from another

molecule of HBr to yield the 1-bromo-1-pentene product and regenerate a bromine radical,

thus propagating the chain reaction.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://chem.libretexts.org/Courses/SUNY_Potsdam/Book%3A_Organic_Chemistry_I_(Walker)/10%3A_Electrophilic_Addition/10.08%3A_Anti-Markovnikov_additions_to_alkenes_and_alkynes
http://murov.info/orglab/19-e14.pdf
https://www.chemsynthesis.com/base/chemical-structure-6266.html
https://www.benchchem.com/product/b8396958#literature-review-of-1-bromo-1-pentene-synthesis
https://www.benchchem.com/product/b8396958#literature-review-of-1-bromo-1-pentene-synthesis
https://www.benchchem.com/product/b8396958#literature-review-of-1-bromo-1-pentene-synthesis
https://www.benchchem.com/product/b8396958#literature-review-of-1-bromo-1-pentene-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8396958?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8396958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

